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Compound of Interest

Compound Name: 3-Chloroindole

Cat. No.: B092929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the crystallographic data of two chloroindole

derivatives: a potent factor Xa inhibitor containing a 3-chloroindole moiety and the plant

hormone 4-chloroindole-3-acetic acid. The information presented is derived from publicly

available crystallographic databases and is intended to serve as a valuable resource for

researchers in medicinal chemistry and materials science.

Comparative Crystallographic Data
The following table summarizes the key crystallographic parameters for the two chloroindole

derivatives, offering a direct comparison of their solid-state structures.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b092929?utm_src=pdf-interest
https://www.benchchem.com/product/b092929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
3-Chloroindole Derivative
(in complex with Factor
Xa)

4-Chloroindole-3-acetic
acid

CSD/PDB ID PDB: 3ENS[1][2] CCDC: 131560[3]

Chemical Formula C26H27ClN6O5 C10H8ClNO2

Crystal System Monoclinic Monoclinic

Space Group P21 P21/c

Unit Cell Dimensions

a (Å) 89.20 11.957(2)

b (Å) 65.50 5.923(1)

c (Å) 90.50 13.313(3)

α (°) 90.00 90.00

β (°) 119.40 108.06(2)

γ (°) 90.00 90.00

Volume (Å³) 46055.94 896.7(3)

Z 8 4

Resolution (Å) 2.30 Not Reported

R-factor 0.223 0.035

Experimental Protocols
The determination of the crystal structures of these chloroindole derivatives involved standard

single-crystal X-ray diffraction techniques. The general workflow is outlined below, followed by

specific details for each compound.
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General Workflow of Single-Crystal X-ray Crystallography
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Caption: A flowchart illustrating the key stages of single-crystal X-ray crystallography.
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3-Chloroindole Derivative (PDB: 3ENS)
Crystallization: The crystal structure was of a co-complex of the 3-chloroindole derivative

with human Factor Xa. Specific crystallization conditions for obtaining the co-crystal are

detailed in the associated publication.[2]

Data Collection: X-ray diffraction data were collected at a synchrotron source.

Structure Solution and Refinement: The structure was solved by molecular replacement,

using a previously determined structure of Factor Xa as a search model. The structure was

then refined to a resolution of 2.30 Å with an R-factor of 0.223.[1][2]

4-Chloroindole-3-acetic acid (CCDC: 131560)
Crystallization: Crystals suitable for X-ray diffraction were obtained by slow evaporation from

an ethyl acetate solution.

Data Collection: A colorless prismatic crystal was mounted on a goniometer. Data were

collected at room temperature using Mo Kα radiation (λ = 0.71073 Å).

Structure Solution and Refinement: The structure was solved by direct methods and refined

by full-matrix least-squares on F². All non-hydrogen atoms were refined anisotropically.

Hydrogen atoms were located in a difference map and refined isotropically. The final R-factor

was 0.035 for 1232 observed reflections.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the crystallographic process, from sample

preparation to the final structural analysis.
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Caption: A diagram showing the logical progression from a purified compound to its refined

crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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